4-(2-Methylpiperidin-1-YL)-3-(trifluoromethyl)benzonitrile
Cat. No. B7989496
M. Wt: 268.28 g/mol
InChI Key: BNMVFPZOEQJNDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08791142B2
Procedure details
A mixture of 4-fluoro-3-(trifluoromethyl)benzonitrile (50.0 g, 0.26 mol, Combi-Blocks AN-1049) and 2-methylpiperidine (156 mL, 1.32 mol) in DMSO (500 mL) was heated at 100° C. under nitrogen for 12 hours. The reaction mixture was diluted with Et2O and washed with water, a saturated aqueous solution of NaHCO3 and a saturated aqueous solution of NH4Cl. The organic layer was dried (MgSO4) and the solvent was removed under reduced pressure to give the title compound as a beige powder. UPLC/MS, M−(ESI): 269.2. 1H NMR (DMSO-d6, 300 MHz) δ 8.19 (d, J=2.0 Hz, 1H), 8.12 (dd, J=8.4, 2.0 Hz, 1H), 7.75 (d, J=8.2 Hz, 1H), 3.13 (m, 1H), 2.88 (m, 1H), 2.56 (m, 1H), 1.77-1.25 (m, 6H), 0.72 (d, J=6.0 Hz, 3H).
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][C:3]=1[C:10]([F:13])([F:12])[F:11].[CH3:14][CH:15]1[CH2:20][CH2:19][CH2:18][CH2:17][NH:16]1>CS(C)=O.CCOCC>[CH3:14][CH:15]1[CH2:20][CH2:19][CH2:18][CH2:17][N:16]1[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][C:3]=1[C:10]([F:13])([F:12])[F:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(C=C(C#N)C=C1)C(F)(F)F
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Name
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Quantity
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156 mL
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Type
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reactant
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Smiles
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CC1NCCCC1
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1N(CCCC1)C1=C(C=C(C#N)C=C1)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
